Cas no 75220-49-4 (2-Thiazolamine,4,5-dihydro-N-(4-methoxyphenyl)-5-methyl-)

2-Thiazolamine,4,5-dihydro-N-(4-methoxyphenyl)-5-methyl- structure
75220-49-4 structure
Product Name:2-Thiazolamine,4,5-dihydro-N-(4-methoxyphenyl)-5-methyl-
CAS No:75220-49-4
MF:C11H14N2OS
MW:222.306661128998
CID:558487
PubChem ID:613778
Update Time:2025-04-19

2-Thiazolamine,4,5-dihydro-N-(4-methoxyphenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiazolamine,4,5-dihydro-N-(4-methoxyphenyl)-5-methyl-
    • 4-Methoxy-N-[(2E)-5-methyl-1,3-thiazolidin-2-ylidene]aniline
    • N-(4-methoxyphenyl)-5-methyl-4,5-dihydro-1,3-thiazol-2-amine
    • CBMicro_031390
    • SMR000268371
    • SDCCGMLS-0065019.P001
    • HMS2596E09
    • DTXSID50346647
    • CHEMBL1567307
    • Cambridge id 6134159
    • CCG-107926
    • EU-0040235
    • 75220-49-4
    • Opera_ID_243
    • 4-Methoxy-N-[(2E)-5-methyl-1,3-thiazolidin-2-ylidene]aniline #
    • 5-Methyl-2-p-methoxyphenylimino-1,3-thiazolidine
    • BIM-0031641.P001
    • HMS3381P08
    • HMS1673D03
    • AKOS000319387
    • QKRSEPBFXYHLIO-UHFFFAOYSA-N
    • MLS000684900
    • Inchi: 1S/C11H14N2OS/c1-8-7-12-11(15-8)13-9-3-5-10(14-2)6-4-9/h3-6,8H,7H2,1-2H3,(H,12,13)
    • InChI Key: QKRSEPBFXYHLIO-UHFFFAOYSA-N
    • SMILES: S1C(NC2C=CC(=CC=2)OC)=NCC1C

Computed Properties

  • Exact Mass: 222.08268425g/mol
  • Monoisotopic Mass: 222.08268425g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.1
  • Topological Polar Surface Area: 58.9Ų
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